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Compound of Interest

Compound Name: AZ-PFKFB3-67 quarterhydrate

Cat. No.: B15577158 Get Quote

Essential Safety and Handling Guide for AZ-
PFKFB3-67 Quarterhydrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, logistical, and operational information for handling AZ-
PFKFB3-67 quarterhydrate, a potent and selective inhibitor of the metabolic kinase PFKFB3.

[1][2] Adherence to these procedures is essential for personal safety and to maintain a secure

laboratory environment. As no specific safety data sheet (SDS) for AZ-PFKFB3-67
quarterhydrate is publicly available, the following recommendations are based on best

practices for handling novel, potent small molecule inhibitors.[3]

Compound Specifications
Property Value

Molecular Formula C₂₆H₂₅N₅O₃ (for the anhydrous form)

Molecular Weight 455.51 g/mol (for the anhydrous form)

Purity ≥98% (HPLC)

CAS Number 1704741-11-6 (for the anhydrous form)

Storage Store at -20°C

Solubility Soluble in DMSO and ethanol up to 100 mM
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure. The following table

summarizes the recommended protective equipment for handling AZ-PFKFB3-67
quarterhydrate.

PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended. Consider

double-gloving for added

protection.[4]

Eye & Face Protection Safety glasses and face shield

Safety glasses with side

shields are the minimum

requirement. A face shield

should be worn when there is

a splash hazard.[4]

Body Protection Laboratory coat

A disposable gown is

preferred. If a reusable lab

coat is used, it must be

professionally laundered.[4]

Respiratory Protection N95 Respirator or higher

To be used when handling the

powdered form of the

compound, especially if there

is a risk of aerosolization.[4]

Operational Plan for Safe Handling
A systematic approach is critical to minimize exposure risk when handling AZ-PFKFB3-67
quarterhydrate.

Engineering Controls: All work with the solid form of the compound should be conducted in a

certified chemical fume hood or a biological safety cabinet to prevent inhalation of dust.[4]

Preparation: Before handling, ensure all necessary PPE is correctly donned. The work

surface should be covered with a disposable absorbent bench protector to contain any

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15577158?utm_src=pdf-body
https://www.benchchem.com/product/b15577158?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Small_Molecule_Inhibitors_Such_as_Wdr91_IN_1.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Small_Molecule_Inhibitors_Such_as_Wdr91_IN_1.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Small_Molecule_Inhibitors_Such_as_Wdr91_IN_1.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Small_Molecule_Inhibitors_Such_as_Wdr91_IN_1.pdf
https://www.benchchem.com/product/b15577158?utm_src=pdf-body
https://www.benchchem.com/product/b15577158?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Small_Molecule_Inhibitors_Such_as_Wdr91_IN_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


potential spills.[4]

Weighing: Use a dedicated and calibrated scale for weighing the compound.

Dissolving: When dissolving the compound, add the solvent slowly to the powder to avoid

splashing.[4] Stock solutions should be stored at -20°C for up to one month or -80°C for up

to six months.[5]

Disposal Plan
All waste contaminated with AZ-PFKFB3-67 quarterhydrate must be treated as hazardous

waste.[4]

Waste Type Disposal Procedure

Solid Waste

Collect in a dedicated, labeled, and sealed

hazardous waste container. This includes

contaminated gloves, pipette tips, and weigh

paper.[4]

Liquid Waste
Collect in a dedicated, labeled, and sealed

hazardous waste container.[4]

Contaminated Sharps
Dispose of in a puncture-resistant sharps

container labeled for hazardous chemical waste.

Note: All disposal must be in accordance with local, state, and federal regulations.[4]

Experimental Protocol: In Vitro Angiogenesis Assay
The following is a summary of a tube-formation assay used to assess the anti-angiogenic

effects of AZ-PFKFB3-67 (referred to as AZ67 in the study).[6]

Cell Culture: Human umbilical vein endothelial cells (HUVECs) are cultured in appropriate

growth medium.

Assay Preparation: A 96-well plate is coated with Matrigel.
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Treatment: HUVECs are seeded onto the Matrigel-coated plate in the presence of varying

concentrations of AZ-PFKFB3-67 or a vehicle control.

Incubation: The plate is incubated to allow for the formation of tube-like structures.

Analysis: The formation of capillary-like structures is observed and quantified using

microscopy. The study found that AZ67 exhibited good inhibitory efficacy in this assay.[6]

PFKFB3 Signaling Pathway
The diagram below illustrates the central role of PFKFB3 in cellular metabolism and its

regulation by various signaling pathways. PFKFB3 is a key enzyme in glycolysis, and its activity

is influenced by pathways such as hypoxia signaling (via HIF-1α) and the PI3K/Akt pathway.[7]

[8][9] AZ-PFKFB3-67 acts as a potent and selective inhibitor of PFKFB3.[2]
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Caption: PFKFB3 signaling and its inhibition by AZ-PFKFB3-67.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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